Cas no 1314781-73-1 (1-(5-bromo-2-fluorophenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(5-bromo-2-fluorophenyl)cyclopropane-1-carbonitrile
• CAS No: 1314781-73-1
• MF: C₁₀H₇BrFN
• MW: 240.07168507576
• MDL: MFCD19692090
• CID: 4583530
• PubChem ID: 83412625
• Update Time: 2025-11-01

1-(5-bromo-2-fluorophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-fluorophenyl)cyclopropanecarbonitrile
• 1-(5-bromo-2-fluorophenyl)cyclopropane-1-carbonitrile

• MDL： MFCD19692090
• Inchi： 1S/C10H7BrFN/c11-7-1-2-9(12)8(5-7)10(6-13)3-4-10/h1-2,5H,3-4H2
• InChI Key： NYSDCOZMPTYDKV-UHFFFAOYSA-N
• SMILES： C1(C2=CC(Br)=CC=C2F)(C#N)CC1

Additional information on 1-(5-bromo-2-fluorophenyl)cyclopropane-1-carbonitrile

CAS No. 68993
The compound identified by CAS No. 68993-, commonly known as 6-methylpyridine, is an organic molecule characterized by its pyridine ring substituted with a methyl group at position six. This structural modification imparts unique physicochemical properties that make it valuable across various applications in chemistry and biology. Pyridine derivatives like this exhibit distinct electronic characteristics due to the presence of nitrogen atoms within their aromatic rings. The methyl substitution at position six further modulates these properties through steric effects and electron-donating contributions from the alkyl group. Recent research has explored its role as an intermediate in pharmaceutical synthesis. Studies published in *Journal of Medicinal Chemistry* (Volume 66, Issue 4) demonstrated that this derivative can be effectively used to construct bioactive heterocycles via palladium-catalyzed cross-coupling reactions. Its utility extends into material science where it serves as a precursor for synthesizing advanced polymers with tailored electrical conductivity properties. In analytical chemistry contexts, this compound has been employed as a reference standard due to its well-defined spectral signatures across NMR and mass spectrometry platforms. Current market trends show increasing demand from both academic institutions conducting cutting-edge synthetic studies and industrial sectors developing next-generation materials solutions. Safety protocols emphasize proper ventilation during handling but note no specific regulatory restrictions under current international guidelines when used within recommended parameters. Future applications may involve exploration of its photochemical properties for use in optoelectronic device fabrication based on preliminary findings from *Advanced Materials* research groups. The combination of accessible synthesis routes paired with versatile functionalization capabilities positions this molecule strategically within modern chemical research landscapes. Researchers continue optimizing reaction conditions using green chemistry principles such as solvent-free methodologies reported in *ACS Sustainable Chemistry & Engineering* last quarter. Spectroscopic data comparisons reveal superior stability compared to unsubstituted pyridines under oxidative stress conditions relevant to biological systems studies. Pharmacokinetic modeling suggests favorable absorption profiles when incorporated into small molecule drug candidates targeting metabolic pathways according to computational studies from *Drug Metabolism Reviews*. These attributes collectively underscore why CAS No.68993-, or6-methylpyridine, remains an essential component across multiple scientific disciplines requiring precise organic synthesis capabilities.